Cas no 23723-19-5 (3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester)
23723-19-5 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester
CAS No:23723-19-5
MF:C12H16FNO2
MW:225.259346961975
CID:266073
PubChem ID:211888
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester
- Nicotinic acid, 5-fluoro-, hexyl ester (8CI)
- hexyl 5-fluoropyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 5-fluoro-, hexyl ester
- Hexyl 5-fluoro-3-pyridinecarboxylate
- BRN 0476298
- DTXSID50178384
- Hexyl 5-fluoronicotinate
- Nicotinic acid, 5-fluoro-, hexyl ester
- 23723-19-5
-
- Inchi: 1S/C12H16FNO2/c1-2-3-4-5-6-16-12(15)10-7-11(13)9-14-8-10/h7-9H,2-6H2,1H3
- InChI Key: MQTGTJYYMUSIPL-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(=C1)C(=O)OCCCCCC
Computed Properties
- Exact Mass: 225.11658
- Monoisotopic Mass: 225.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.086
- Boiling Point: 287.1°Cat760mmHg
- Flash Point: 127.5°C
- Refractive Index: 1.483
- PSA: 39.19
3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
23723-19-5 (3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester) Related Products
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